Cas no 933-87-9 (5-Bromo-1-methyl-4-nitro-1H-imidazole)

• Product Name: 5-Bromo-1-methyl-4-nitro-1H-imidazole
• CAS No: 933-87-9
• MF: C₄H₄BrN₃O₂
• MW: 205.997459411621
• MDL: MFCD12189404
• CID: 810895
• PubChem ID: 13620
• Update Time: 2025-04-19

5-Bromo-1-methyl-4-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-4-nitro-1H-imidazole
• 1H-Imidazole,5-bromo-1-methyl-4-nitro-
• 1-methyl-5-bromo-4-nitroimidazole
• 5-bromo-1-methyl-4-nitroimidazole
• 1-methyl-5-bromo-4-nitro-1H-imidazole
• 5-Brom-1-methyl-4-nitro-1H-imidazol
• Mtr 1-80
• 9MQV6BY151
• NSC329116
• NSC-329116
• CS-0038023
• DTXSID40239377
• EN300-110363
• MFCD12189404
• 5-bromo-4-nitro-N-methylimidazole
• AS-40881
• UNII-9MQV6BY151
• 1H-Imidazole, 5-bromo-1-methyl-4-nitro-
• 933-87-9
• NSC 329116
• AKOS009542406
• PQZGBZGIQGQAFD-UHFFFAOYSA-N
• imidazole, 5-bromo-1-methyl-4-nitro-
• DB-340687

• MDL： MFCD12189404
• Inchi： 1S/C4H4BrN3O2/c1-7-2-6-4(3(7)5)8(9)10/h2H,1H3
• InChI Key： PQZGBZGIQGQAFD-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])N=CN1C

Computed Properties

• Exact Mass: 204.94900
• Monoisotopic Mass: 204.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Density: 2.04
• Boiling Point: 333.9°Cat760mmHg
• Flash Point: 155.7°C
• Refractive Index: 1.688
• PSA: 63.64000
• LogP: 1.61400